N-[3-(2-furoylamino)propyl]isonicotinamide

• IUPAC Name: N-[3-(furan-2-carbonylamino)propyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H15N3O3/c18-13(11-4-8-15-9-5-11)16-6-2-7-17-14(19)12-3-1-10-20-12/h1,3-5,8-10H,2,6-7H2,(H,16,18)(H,17,19)
• InChI Key: HEESHGWGGAWOIL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCCCNC(=O)C2=CC=NC=C2
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

N-[3-(2-furoylamino)propyl]isonicotinamide, commonly known as FIPI, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. FIPI is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization.

Scientific Research Applications

FIPI has been extensively used in scientific research due to its ability to selectively inhibit N-[3-(2-furoylamino)propyl]isonicotinamide. This compound is involved in various cellular processes, including vesicle trafficking, exocytosis, and endocytosis. By inhibiting this compound, FIPI can modulate these processes and has been shown to have potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.

Mechanism of Action

FIPI selectively inhibits N-[3-(2-furoylamino)propyl]isonicotinamide by binding to the catalytic domain of the enzyme. This compound catalyzes the hydrolysis of phosphatidylcholine to generate phosphatidic acid (PA), a lipid second messenger involved in various cellular processes. FIPI inhibits the formation of PA, thereby modulating various cellular processes, including vesicle trafficking, exocytosis, and endocytosis.
Biochemical and Physiological Effects
FIPI has been shown to have various biochemical and physiological effects. It can modulate the levels of phospholipids, including phosphatidic acid and phosphatidylcholine, and alter membrane trafficking and cytoskeletal organization. FIPI has also been shown to have anti-inflammatory effects by modulating the release of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

FIPI has several advantages for lab experiments. It is a potent and selective inhibitor of N-[3-(2-furoylamino)propyl]isonicotinamide, making it a valuable tool for studying the role of this compound in various cellular processes. FIPI is also readily available and can be synthesized in large quantities, making it suitable for high-throughput screening. However, FIPI has some limitations, including its potential off-target effects and its limited solubility in aqueous solutions.

Future Directions

FIPI has several potential future directions. One potential direction is the development of FIPI-based drugs for various diseases, including cancer and Alzheimer's disease. Another direction is the development of new inhibitors of N-[3-(2-furoylamino)propyl]isonicotinamide based on the structure of FIPI. Additionally, FIPI can be used to study the role of this compound in various cellular processes, including vesicle trafficking, exocytosis, and endocytosis, providing new insights into the mechanisms underlying these processes.
Conclusion
In conclusion, this compound, commonly known as FIPI, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. FIPI selectively inhibits phospholipase D, an enzyme that plays a crucial role in various cellular processes. FIPI has been extensively used in scientific research and has several potential future directions, including the development of new drugs for various diseases and the study of the role of this compound in various cellular processes.

Synthesis Methods

The synthesis of FIPI involves the reaction of isonicotinic acid with furoyl chloride in the presence of triethylamine, followed by the reaction of the resulting intermediate with 3-aminopropylamine. The final product is obtained by purification using column chromatography. The synthesis of FIPI has been optimized to increase the yield and purity of the compound, making it readily available for research purposes.